Cas no 82387-91-5 (3H-Pyrazol-3-one, 2-hexyl-2,4-dihydro-5-methyl-)

3H-Pyrazol-3-one, 2-hexyl-2,4-dihydro-5-methyl- structure
82387-91-5 structure
Product Name:3H-Pyrazol-3-one, 2-hexyl-2,4-dihydro-5-methyl-
CAS No:82387-91-5
MF:C10H18N2O
MW:182.262722492218
CID:692139
PubChem ID:3522066
Update Time:2025-04-19

3H-Pyrazol-3-one, 2-hexyl-2,4-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one, 2-hexyl-2,4-dihydro-5-methyl-
    • 2-hexyl-5-methyl-4H-pyrazol-3-one
    • 1-Hexyl-3-methyl-1H-pyrazol-5(4H)-one
    • 82387-91-5
    • DTXSID80393280
    • AKOS005607230
    • 1-hexyl-3-methyl-2-pyrazolin-5-one
    • Inchi: 1S/C10H18N2O/c1-3-4-5-6-7-12-10(13)8-9(2)11-12/h3-8H2,1-2H3
    • InChI Key: OIPPWAMVRPIVHF-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)=NN1CCCCCC

Computed Properties

  • Exact Mass: 182.141913202g/mol
  • Monoisotopic Mass: 182.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 32.7Ų
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